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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Disperse Red 9 in the dyeing of polyester fibers. The information is intended for a scientific

audience and focuses on providing clear, actionable experimental procedures and relevant

technical data.

Introduction
Disperse Red 9, also known as 1-(methylamino)anthraquinone, is a non-ionic anthraquinone

dye characterized by its low water solubility.[1] It is specifically designed for coloring

hydrophobic fibers like polyester.[2] The dyeing mechanism involves the transfer of the dye

from an aqueous dispersion into the amorphous regions of the polyester fibers.[3] This process

is facilitated by heat, which increases the energy of the dye molecules and swells the fiber

structure, allowing the dye to penetrate.[4][5] The dye molecules are then held within the fiber

matrix by van der Waals forces and hydrogen bonds.[4]

Chemical Structure of Disperse Red 9:

Molecular Formula: C₁₅H₁₁NO₂[6]

Molecular Weight: 237.25 g/mol [6]

CAS Number: 82-38-2[7]
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Dyeing Methodologies
Several methods can be employed to dye polyester with Disperse Red 9. The choice of method

depends on the desired shade, available equipment, and energy considerations. The most

common industrial methods are High-Temperature Dyeing, Carrier Dyeing, and Thermosol

Dyeing.[8][9]

High-Temperature Dyeing (Exhaust Method)
This is the most widely used and efficient method for achieving deep shades with good

fastness properties on polyester.[5] It is performed in a pressurized vessel at temperatures

above the boiling point of water.[10]

Principle: At temperatures between 120-140°C, the polyester fiber structure swells, allowing for

the efficient diffusion and penetration of the disperse dye molecules into the fiber.[5][11] This

method eliminates the need for environmentally problematic carriers.[12]

Carrier Dyeing
This method is suitable when high-temperature equipment is not available and is conducted at

or near the boil (95-100°C) at atmospheric pressure.[13] It utilizes organic compounds called

carriers to swell the fibers and facilitate dye uptake.[14]

Principle: Carriers act as swelling agents for the polyester fibers, effectively lowering the glass

transition temperature and allowing the dye to penetrate at lower temperatures.[15] Common

carriers include o-phenylphenol and butyl benzoate.[13]

Thermosol Dyeing (Continuous Method)
The Thermosol process is a continuous method suitable for large-scale production, particularly

for polyester-cotton blends.[16][17]

Principle: The fabric is padded with a dye dispersion and then passed through a high-

temperature chamber (180-220°C) for a short period (60-90 seconds).[17][18] At this high

temperature, the dye sublimes and the polyester fibers absorb the dye vapor.[16]

Quantitative Data Summary
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The following tables summarize typical quantitative parameters for the different dyeing

methods. These values are general guidelines and may require optimization based on the

specific substrate and desired outcome.

Parameter
High-Temperature
Dyeing

Carrier Dyeing Thermosol Dyeing

Dyeing Temperature 120 - 140 °C[11] 95 - 100 °C[13] 180 - 220 °C[8]

pH 4.5 - 5.5[5] 4.5 - 5.5[8]

Not specified, but

padding liquor is

acidic

Time 30 - 60 minutes[5] 60 - 120 minutes[14] 60 - 90 seconds[17]

Disperse Red 9 Conc.
0.5 - 4.0% (on weight

of fiber)

0.5 - 4.0% (on weight

of fiber)

10 - 40 g/L (in padding

liquor)

Dispersing Agent 1 - 2 g/L[12] 1 - 2 g/L[14]
5 - 10 g/L (in padding

liquor)

Carrier Conc. Not Applicable 2 - 10 g/L[3] Not Applicable

Liquor Ratio 1:10 - 1:20 1:10 - 1:20
Not Applicable

(Padding)

Table 1: Comparison of Dyeing Parameters for Different Methods.

Fastness Property Typical Rating (ISO Scale 1-5)

Light Fastness 4 - 5[19]

Washing Fastness 4 - 5

Rubbing Fastness (Dry) 4 - 5

Rubbing Fastness (Wet) 4

Sublimation Fastness 3 - 4

Table 2: Typical Colorfastness Properties of Disperse Red 9 on Polyester.
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Experimental Protocols
Protocol for High-Temperature Dyeing
This protocol describes the exhaust dyeing of polyester fabric with Disperse Red 9 using a

high-temperature dyeing machine.

Materials and Reagents:

Polyester fabric (scoured and pre-wetted)

Disperse Red 9

Dispersing agent (e.g., a lignosulfonate-based product)

Acetic acid (to adjust pH)

Water

High-temperature dyeing apparatus

Procedure:

Dye Bath Preparation:

Prepare a stock dispersion of Disperse Red 9 by pasting the required amount of dye with

an equal amount of dispersing agent and a small amount of warm water.

Fill the dyeing vessel with water to the desired liquor ratio (e.g., 1:15).[5]

Add the dispersing agent (1-2 g/L) to the dye bath.

Add the prepared Disperse Red 9 stock dispersion to the dye bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[5]

Dyeing Cycle:

Introduce the polyester fabric into the dye bath at approximately 60°C.[8]
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Raise the temperature to 130°C at a rate of 1-2°C/minute.[5]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired depth of

shade.[5]

Cool the dye bath to 70-80°C.

Aftertreatment (Reduction Clearing):

Drain the dye bath.

Rinse the fabric with warm water.

Prepare a fresh bath with:

Caustic soda (2 g/L)

Sodium hydrosulfite (2 g/L)

Treat the fabric at 70-80°C for 15-20 minutes.

Rinse the fabric thoroughly with hot and then cold water.

Neutralize with a weak solution of acetic acid if necessary.

Dry the fabric.

Protocol for Carrier Dyeing
This protocol outlines the dyeing of polyester fabric with Disperse Red 9 at atmospheric

pressure using a carrier.

Materials and Reagents:

Polyester fabric (scoured and pre-wetted)

Disperse Red 9

Dispersing agent
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Carrier (e.g., o-phenylphenol based)

Acetic acid

Water

Atmospheric dyeing apparatus (e.g., a beaker with a heating mantle and stirrer)

Procedure:

Dye Bath Preparation:

Prepare a stock dispersion of Disperse Red 9 as described in the high-temperature

protocol.

Fill the dyeing vessel with water to the desired liquor ratio.

Add the dispersing agent (1-2 g/L) and the carrier (e.g., 5 g/L).[3]

Add the prepared Disperse Red 9 stock dispersion.

Adjust the pH to 4.5-5.5 with acetic acid.[8]

Dyeing Cycle:

Introduce the polyester fabric into the dye bath at 60°C.[14]

Raise the temperature to the boil (95-100°C) over 30 minutes.

Hold at the boil for 60-120 minutes.[14]

Cool the dye bath to 70°C.

Aftertreatment:

Follow the same reduction clearing procedure as described in the high-temperature dyeing

protocol to remove surface dye and residual carrier.
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Diagrams
Caption: Workflow for the exhaust dyeing of polyester with Disperse Red 9.

Caption: Simplified mechanism of Disperse Red 9 dyeing on polyester fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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